Cas no 1805086-53-6 (Ethyl 2-(difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine-4-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine-4-carboxylate
• CAS No: 1805086-53-6
• MF: C₁₀H₈F₅NO₃
• MW: 285.167440414429
• CID: 4890959
• Update Time: 2025-05-23

Ethyl 2-(difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C10H8F5NO3/c1-2-19-9(18)5-4(17)3-16-7(8(11)12)6(5)10(13,14)15/h3,8,17H,2H2,1H3
• InChI Key： NZJWFTLIYYBNER-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)F)=NC=C(C=1C(=O)OCC)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 2.8
• Topological Polar Surface Area: 59.4

Additional information on Ethyl 2-(difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine-4-carboxylate

Ethyl 2-(difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1805086-53-6): A Comprehensive Overview

Ethyl 2-(difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine-4-carboxylate, identified by its CAS number 1805086-53-6, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of pyridine derivatives, which have been widely studied due to their diverse biological activities and potential applications in drug development. The presence of both difluoromethyl and trifluoromethyl substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable candidate for further investigation.

The structural features of Ethyl 2-(difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine-4-carboxylate make it a promising scaffold for the design of novel therapeutic agents. The difluoromethyl group is known to enhance metabolic stability and binding affinity, while the trifluoromethyl group contributes to lipophilicity and selective interaction with biological targets. These properties have been leveraged in the development of various drugs targeting neurological disorders, cancer, and infectious diseases.

In recent years, there has been growing interest in the use of pyridine derivatives as pharmacological agents. The hydroxyl group at the 5-position of the pyridine ring in Ethyl 2-(difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine-4-carboxylate provides a site for further functionalization, allowing for the synthesis of more complex molecules with tailored biological activities. This flexibility has been exploited in several research studies aimed at identifying new drug candidates.

A notable application of this compound is in the field of antiviral research. The unique structural features of Ethyl 2-(difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine-4-carboxylate have made it a valuable tool in the development of inhibitors targeting viral proteases and polymerases. Recent studies have demonstrated its potential in inhibiting the replication of RNA viruses, including those responsible for influenza and hepatitis C. The difluoromethyl and trifluoromethyl groups play a crucial role in stabilizing the transition states of these enzymatic reactions, thereby enhancing the efficacy of the inhibitors.

The compound has also shown promise in the treatment of cancer. Pyridine derivatives have been extensively studied for their ability to inhibit kinases and other enzymes involved in tumor growth and progression. Ethyl 2-(difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine-4-carboxylate has been found to exhibit inhibitory activity against several cancer-related kinases, including tyrosine kinases and serine/threonine kinases. This activity is attributed to its ability to mimic natural substrates and interfere with enzymatic catalysis, leading to reduced tumor proliferation.

In addition to its antiviral and anticancer properties, Ethyl 2-(difluoromethyl)-5-hydroxy-3-(< strong >trifluoromethyl)pyridine-4-carboxylate has potential applications in other therapeutic areas. For instance, it has been investigated as a possible treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to cross the blood-brain barrier and interact with central nervous system targets makes it an attractive candidate for further development.

The synthesis of Ethyl 2-(< strong >difluoromethyl) -5-hydroxy -3 - (< strong >trifluoromethyl) pyridine -4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of both < strong >difluoromethyl strong >and < strong >trifluoromethyl strong >groups necessitates specialized synthetic methodologies, including fluorination techniques and protecting group strategies. These synthetic challenges have driven innovation in synthetic chemistry, leading to more efficient and scalable production methods.

The pharmacokinetic properties of Ethyl 2-(< strong >difluoromethyl) -5-hydroxy -3 - (< strong >trifluoromethyl) pyridine -4-carboxylate have been thoroughly characterized to ensure its suitability for therapeutic use. Studies have shown that the compound exhibits good oral bioavailability and moderate metabolic stability, making it a promising candidate for clinical development. Additionally, its favorable pharmacokinetic profile suggests that it may have a low risk of adverse effects when used as a drug.

The future prospects for Ethyl 2-(< strong >difluoromethyl) -5-hydroxy -3 - (< strong >trifluoromethyl) pyridine -4-carboxylate are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Advances in computational chemistry and molecular modeling are expected to play a significant role in this process, allowing for rapid identification of new derivatives with enhanced activity and selectivity.

In conclusion, Ethyl 2-(< strong >difluoromethyl) -5-hydroxy -3 - (< strong >trifluoromethyl) pyridine -4-carboxylate is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for the development of novel therapeutic agents targeting various diseases. With continued research and development, this compound is poised to make meaningful contributions to human health.